Cas no 480424-84-8 (2,3-Difluoro-4-formylphenylboronic acid)

• Product Name: 2,3-Difluoro-4-formylphenylboronic acid
• CAS No: 480424-84-8
• Molecular Formula: C₇H₅BO₃F₂
• Molecular Weight: 185.9206
• MDL: MFCD04039907
• CID: 828906
• PubChem ID: 3517812

2,3-Difluoro-4-formylphenylboronic acid Properties

Names and Identifiers

• (2,3-Difluoro-4-formylphenyl)boronic acid
• 2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID
• 2,3-Difluoro-4-formylphenylboronic acid
• 2,3-(TETRAFLUOROBENZO)-BICYCLO[2,2,2]OCT-5-EN-7-ONE
• 2,3-Difluoro-4-formylbenzeneboronic acid
• AB17458
• (2,3-difluoro-4-formylphenyl)boronicacid
• 480424-84-8
• BS-22790
• CS-0134554
• EN300-335972
• AKOS005256472
• DTXSID70393239
• DTXCID20344099
• MFCD04039907
• BP-20601
• SCHEMBL1786787
• D71335
• (2,3-difluoro-4-formylphenyl)boronic acid

• MDL： MFCD04039907
• InChIKey： LZNNBOWURANFDS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5BF2O3/c9-6-4(3-11)1-2-5(7(6)10)8(12)13/h1-3,12-13H
• SMILES： C1=CC(=C(C(=C1C=O)F)F)B(O)O

Computed Properties

• Exact Mass: 186.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.03
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: -0.54290
• PSA: 57.53000
• Refractive Index: 1.503
• Boiling Point: 347.7±52.0 °C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 164.1±30.7 °C
• Density: 1.4±0.1 g/cm3

2,3-Difluoro-4-formylphenylboronic acid Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

2,3-Difluoro-4-formylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%